Cas no 28173-47-9 (Choline, iodide,maleate (2:1) (8CI))

• Product Name: Choline, iodide,maleate (2:1) (8CI)
• CAS No: 28173-47-9
• MF: C₁₄H₂₈I₂N₂O₄
• MW: 542.19206905365
• CID: 258446
• PubChem ID: 6444882
• Update Time: 2025-04-19

Choline, iodide,maleate (2:1) (8CI) Chemical and Physical Properties

Names and Identifiers

• Choline, iodide,maleate (2:1) (8CI)
• 2,2'-{[(2Z)-1,4-Dioxo-2-butene-1,4-diyl]bis(oxy)}bis(N,N,N-trimet hylethanaminium) diiodide
• (Z)-2-Butenedioic acid bis(2-phenoxyethyl) ester
• maleic acid bis-(2-phenoxy-ethyl ester)
• maleic acid bis-(2-trimethylammonio-ethyl ester), diiodide
• Maleinsaeure-bis-(2-phenoxy-aethylester)
• Maleinsaeure-bis-(2-phenoxy-ethylester)
• Maleinsaeure-bis-(2-trimethylammonio-aethylester), Dijodid
• Maleinsaeure-dicholinester-diiodid
• (2-Hydroxyethyl)trimethylammonium iodide maleate (2:1)
• Choline, iodide, maleate (2:1)
• Ammonium, (2-hydroxyethyl)trimethyl-, iodide, maleate (2:1)
• 28173-47-9
• AKOS003919480

• Inchi： 1S/C14H28N2O4.2HI/c1-15(2,3)9-11-19-13(17)7-8-14(18)20-12-10-16(4,5)6;;/h7-8H,9-12H2,1-6H3;2*1H/q+2;;/p-2/b8-7-;;
• InChI Key： UCTSUCNPHOPEPQ-OTMFCZTRSA-L
• SMILES： [I-].[I-].O(C(/C=C\C(=O)OCC[N+](C)(C)C)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 513.7938
• Monoisotopic Mass: 542.013843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 317
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.6
• LogP: -5.95060